Cas no 1185039-71-7 (Quinmerac-13C6)

• Product Name: Quinmerac-13C6
• CAS No: 1185039-71-7
• MF: C₁₁H₈ClNO₂
• MW: 227.595650672913
• CID: 895438
• PubChem ID: 46782831
• Update Time: 2024-11-03

Quinmerac-13C6 Chemical and Physical Properties

Names and Identifiers

• Quinmerac-13C6
• 7-chloro-3-methylquinoline-8-carboxylic acid
• 7-Chloro-3-methyl(4a,5,6,7,8,8a-~13~C_6_)quinoline-8-carboxylic acid
• DTXSID80676126
• J-003787
• 1185039-71-7

• Inchi： 1S/C11H8ClNO2/c1-6-4-7-2-3-8(12)9(11(14)15)10(7)13-5-6/h2-5H,1H3,(H,14,15)/i2+1,3+1,7+1,8+1,9+1,10+1
• InChI Key： ALZOLUNSQWINIR-KIHIGKDESA-N
• SMILES： Cl[13C]1[13CH]=[13CH][13C]2=CC(C)=CN=[13C]2[13C]=1C(=O)O

Computed Properties

• Exact Mass: 227.04400
• Monoisotopic Mass: 227.0444852g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.89480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids